Cas no 2227714-93-2 ((3S)-3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid
• CAS No: 2227714-93-2
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• CID: 6350838
• PubChem ID: 165636379
• Update Time: 2025-05-24

(3S)-3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid
• EN300-1995376
• 2227714-93-2

• Inchi： 1S/C9H10ClNO3/c1-5-2-6(3-8(10)11-5)7(12)4-9(13)14/h2-3,7,12H,4H2,1H3,(H,13,14)/t7-/m0/s1
• InChI Key： MHGJIWCGPGOUOC-ZETCQYMHSA-N
• SMILES： ClC1=CC(=CC(C)=N1)[C@H](CC(=O)O)O

Computed Properties

• Exact Mass: 215.0349209g/mol
• Monoisotopic Mass: 215.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.4Ų

Additional information on (3S)-3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid

Compound CAS No 2227714-93-2: (3S)-3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic Acid

The compound with CAS number 2227714-93-2, known as (3S)-3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid, is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives and exhibits unique chemical properties due to its stereochemistry and functional groups. The molecule consists of a pyridine ring substituted with chlorine and methyl groups at specific positions, connected to a hydroxyl and carboxylic acid group via a chiral carbon center.

Recent studies have highlighted the importance of chiral centers in organic compounds, particularly in the context of drug development. The (3S) configuration of this compound plays a crucial role in determining its biological activity and selectivity. Researchers have explored the synthesis of this compound using asymmetric catalysis, enabling the production of enantiomerically pure material. This advancement is significant because enantiomerically pure compounds are often required for pharmacological studies to understand their specific interactions with biological systems.

The synthesis of (3S)-3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid involves multiple steps, including the formation of the pyridine ring, substitution reactions to introduce the chlorine and methyl groups, and subsequent functionalization to install the hydroxyl and carboxylic acid groups. One notable approach reported in recent literature utilizes a palladium-catalyzed coupling reaction to construct the pyridine ring system. This method has been praised for its efficiency and selectivity, making it a promising route for large-scale production.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its pyridine moiety is known to exhibit interesting pharmacological properties, including anti-inflammatory and antioxidant activities. Recent research has focused on evaluating its potential as a lead compound for developing new drugs targeting specific diseases. For instance, studies have demonstrated that this compound can inhibit certain enzymes involved in inflammatory pathways, suggesting its potential use in treating conditions such as arthritis or neurodegenerative diseases.

Moreover, the presence of both hydroxyl and carboxylic acid groups in this molecule makes it versatile for further chemical modifications. Scientists have explored its use as a building block for constructing more complex molecules with enhanced bioavailability or improved pharmacokinetic profiles. For example, researchers have attached various substituents to the hydroxyl group to enhance solubility or target specific receptors within the body.

Another area of interest is the environmental impact of this compound. Given its structure, it is important to assess its biodegradability and potential toxicity to aquatic organisms. Preliminary studies indicate that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its environmental fate and ensure safe handling practices.

In conclusion, (3S)-3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid represents a valuable addition to the arsenal of organic compounds with potential applications in medicine, materials science, and environmental chemistry. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a promising candidate for future innovations. As research continues to uncover its full potential, this compound may play a pivotal role in addressing some of the most pressing challenges in these fields.